Cas no 2986-21-2 (Carbamimidothioic acid,propyl ester)

• Product Name: Carbamimidothioic acid,propyl ester
• CAS No: 2986-21-2
• MF: C₄H₁₀N₂S
• MW: 118.200599193573
• CID: 274097
• PubChem ID: 120987
• Update Time: 2025-04-19

Carbamimidothioic acid,propyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,propyl ester
• S-propyl-isothiourea
• 2-Propyl-2-thiopseudourea
• Propilon
• Propylisothiuronium
• Pseudourea,2-propyl-2-thio- (6CI,7CI,8CI)
• S-Propylisothiourea
• propyl carbamimidothioate
• CHEMBL483092
• 2-Propyl-isothiourea
• DTXSID401312139
• AKOS013362488
• SCHEMBL7566193
• 2986-21-2
• BDBM50271829
• STL483836

• Inchi： 1S/C4H10N2S/c1-2-3-7-4(5)6/h2-3H2,1H3,(H3,5,6)
• InChI Key： JKHAGQZCIAFTOX-UHFFFAOYSA-N
• SMILES： S(C(=N)N)CCC

Computed Properties

• Exact Mass: 118.056
• Monoisotopic Mass: 118.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 62.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.2Ų